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Compound of Interest

Compound Name: Coumamidine gamma1

Cat. No.: B051222 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Coumamidine gamma1 is a broad-spectrum aminocoumarin antibiotic.[1] This class of

antibiotics is known to inhibit bacterial DNA gyrase, an essential enzyme for DNA replication,

making it a critical area of study in the development of new antibacterial agents.[2][3] These

application notes provide a comprehensive overview of Coumamidine gamma1, its potential

use as a reference compound in antibiotic research, and detailed protocols for its

characterization and in-vivo evaluation.

While not currently available as a certified reference standard from major pharmacopoeias, the

well-documented microbiological activity of Coumamidine gamma1 makes it a valuable tool

for researchers engaged in the discovery and development of novel antibiotics targeting DNA

gyrase.

Physicochemical and Microbiological Properties
A reference compound in antibiotic research requires well-defined physical, chemical, and

biological characteristics. The following tables summarize the key properties of Coumamidine
gamma1.
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Table 1: Physicochemical Properties of Coumamidine
gamma1

Property Value Source

Molecular Formula C₃₃H₄₉N₁₃O₁₃ PubChem

Molecular Weight 835.8 g/mol PubChem[4]

CAS Number 121634-35-3 PubChem[4]

Appearance
White powder (typical for

aminocoumarins)
General knowledge

Solubility

Poor water solubility

(characteristic of

aminocoumarins)[3]

General knowledge

Storage
Store at -20°C in a dry, dark

place.
General laboratory practice

Table 2: In Vitro Microbiological Activity of Coumamidine
gamma1 (MIC₉₀ in µg/mL)

Organism MIC₉₀ (µg/mL)

Staphylococcus aureus 1.0[1]

Enterobacteriaceae 2.0[1]

Haemophilus influenzae 0.5[1]

Neisseria gonorrhoeae 0.5[1]

Pseudomonas aeruginosa 8.0[1]

Streptococcus pyogenes 8.0[1]

Legionella pneumophila 8.0[1]

Campylobacter jejuni and coli 1.0[1]
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Mechanism of Action: Inhibition of DNA Gyrase
Coumamidine gamma1, as an aminocoumarin antibiotic, targets the B subunit of bacterial

DNA gyrase (GyrB).[2][3] This inhibition is competitive with ATP, preventing the enzyme from

introducing negative supercoils into the DNA, a process essential for DNA replication and

transcription.[2][3] The disruption of this process leads to the cessation of bacterial cell division.
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Mechanism of Action of Coumamidine gamma1

Experimental Protocols
The following are detailed protocols for key experiments utilizing Coumamidine gamma1 as a

reference compound.

Protocol 1: Determination of Minimum Inhibitory
Concentration (MIC) by Broth Microdilution
This protocol determines the lowest concentration of Coumamidine gamma1 that inhibits the

visible growth of a microorganism.

Materials:
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Coumamidine gamma1

Test microorganism

Mueller-Hinton Broth (MHB)

Sterile 96-well microtiter plates

Spectrophotometer

Incubator

Procedure:

Preparation of Coumamidine gamma1 Stock Solution: Prepare a stock solution of

Coumamidine gamma1 in a suitable solvent (e.g., DMSO) at a concentration of 1 mg/mL.

Preparation of Bacterial Inoculum:

Culture the test microorganism overnight in MHB at 37°C.

Dilute the overnight culture in fresh MHB to achieve a final concentration of approximately

5 x 10⁵ CFU/mL.

Serial Dilution in Microtiter Plate:

Add 100 µL of sterile MHB to wells 2-12 of a 96-well plate.

Add 200 µL of the Coumamidine gamma1 stock solution to well 1.

Perform a 2-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing, and

continuing this process to well 10. Discard 100 µL from well 10.

Well 11 serves as the growth control (no antibiotic) and well 12 as the sterility control (no

bacteria).

Inoculation: Add 100 µL of the prepared bacterial inoculum to wells 1-11.

Incubation: Incubate the plate at 37°C for 18-24 hours.
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Determination of MIC: The MIC is the lowest concentration of Coumamidine gamma1 at

which no visible growth (turbidity) is observed.
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Start

Prepare Coumamidine gamma1
Stock Solution (1 mg/mL)

Prepare Bacterial Inoculum
(~5 x 10^5 CFU/mL)

Perform 2-fold Serial Dilution
in 96-well plate

Inoculate wells with
bacterial suspension

Incubate at 37°C
for 18-24 hours

Determine MIC
(lowest concentration with no growth)

End
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Start

Induce systemic infection in mice
(e.g., intraperitoneal injection)

Administer Coumamidine gamma1
(subcutaneous injection)

Monitor mice for morbidity
and mortality for 7 days

Calculate ED50
(Effective Dose 50%)

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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